Background: The NOX (e.g. NO2) is harmful to human health and environmental quality. It is of great interest to monitor the hazardous NOx with a simple, reliable, and sensitive sensor. Currently, the commonly used detection methods have disadvantages of complex operation, unstable cycling performance and low sensitivity. Objective: In this paper, rGO coated Ni foam supported MnO2 is synthesized to develop a more advanced detection method for the rapid analysis of NO2. Methods: A three-dimensional nickel foam supported MnO2 and rGO (MnO2/rGO@NF) was prepared by a hydrothermal method for application in binder-free electrode of NO2 sensor. Results: The MnO2/rGO@NF composite displayed significantly better NO2 sensing performance compared to single MnO2@NF or rGO@NF. The excellent sensing response (5.9%) as well as high cycling stability were observed in the presence of 50.0 ppm NO2 at room temperature. Furthermore, the mechanism of the great gas-sensing performance was also investigated by the density functional theory (DFT). Conclusion: These results were very important to further design and prepare new sensitive materials applied in binder-free electrode of gas NO2 sensors.

COVID-19 spread rapidly around the world in 18 months, with various forms of variants caused by severe acute respiratory syndrome (SARS-CoV). This has put pressure on the world community and created an urgent need for understanding its early occurrence through rapid, simple, cheap, and yet highly accurate diagnosis. The most widely adopted method as of today is the real-time reverse-transcriptase polymerase chain reaction. This test has shown the potential for rapid testing, but unfortunately, the test is not rapid and, in some cases, displays false negatives or false positives. The nanomaterials play an important role in creating highly sensitive systems, and have been thought to significantly improve the performance of the SARSCoV- 2 protocols. Several biosensors based on micro-and nano-sensors for SARS-CoV-2 detection have been reported, and they employ multi-dimensional hybrids on sensing surfaces with devices having different sizes and geometries. Zero-to-three-dimension nanomaterial hybrids on sensing surfaces, including nanofilm hybrids for SARS-CoV-2 detection, were employed with unprecedented sensitivity and accuracy. Furthermore, the sensors were nanofluidic and mediated high-performance SARS-CoV-2 detection. This breakthrough has brought the possibility of making a biosystem on a chip (Bio-SoC) for rapid, cheap, and point-of-care detection. This review summarises various advancements in nanomaterial-associated nanodevices and metasurface devices for detecting SARS-CoV-2.

Background: The development of high-performance piezoelectric pressure sensors with outstanding sensitivity, good linearity, flexibility, durability, and biocompatibility is of great significance for smart robotics, human healthcare devices, smart sensors, and electronic skin. Thus, considerable progress has been achieved in enhancing the piezoelectric property of PVDF-TrFE-based composite pressure sensors by adding various ZnO nanostructures in PVDF-TrFE polymer acting as a nucleating agent and dielectric material. In this work, flexible pressure sensors with a sandwich structure based on PVDF-TrFE/nano-ZnO composite sensing film were fabricated using a simple spin-coating method and post-annealing process, while electrospinning and high-voltage polarization processes were not adopted. Methods: Poly (vinylidene fluoride-trifluoroethylene) (PVDF-TrFE)/nano-ZnO composite films were prepared via spin coating to fabricate flexible piezoelectric pressure sensors. ZnO nanoparticles (ZnO NPs), tetrapod ZnO (T-ZnO) and ZnO nanorods (ZnO NRs) were used as nano-fillers for piezoelectric PVDF-TrFE, to enhance the beta-crystal ratio as well as the crystallinity of PVDF-TrFE. The structural and surface morphologies of the composite films were investigated using Fourier transform infrared spectroscopy (FT-IR), X-ray diffraction (XRD) and scanning electron microscopy (SEM). Results: Among three different types of ZnO nanostructures with a concentration range (0-7.5 wt%), the sensor with 0.75 wt% ZnO NRs nanofiller exhibits a maximum output voltage of 1.73 V under an external pressure of 3 N and a maximum sensitivity of 586.3 mV/N at the range of 0-3 N. Further, the sensor can generate a clear piezoelectric voltage under bending and twisting deformation as well as compression and tensile deformation. Conclusion: To summarize, the addition of different concentrations of nano-ZnO can remarkably improve the piezoelectric performance of the composite sensor, and ZnO NRs can achieve better piezoelectric properties of the sensor as compared to ZnO NPs and T-ZnO. In addition, the sensor with 0.75 wt% ZnO NRs as nanofiller has the highest piezoelectric response, which is about 2.4 times that of the pure PVDF-TrFE sensor. It is demonstrated that the sensor has great potential applications in wearable health monitoring systems and mechanical stress measurement electronics.

Nanocomposites have become a promising approach for drug delivery in the pharmaceutical field due to several benefits and current research development. Polymer nanocomposites (PNCs) are blends of nanomaterials and polymers with at least one-dimensional structure and one component in the sub-100 nm range. By incorporating nanoparticles into the polymer matrix, it is feasible to create a new class of given characteristics. Nano-clay (a type of nanocomposite) is mainly used for the controlled release of therapeutics in various disease conditions. Nanocomposites are promising drug delivery systems due to several advantages, including surface and rheological characteristics. Considering physical and chemical properties, nanocomposites are divided into two different components. Polymer-fabricated nanocomposites are potentially used in multi-particulate systems, which results in a controlled drug release profile with improved mechanical integrity. Nanotechnology-based drug delivery nanocomposites offer an improved half-life, greater biocompatibility, minimum immunogenicity, site-specific targeting, and avoid membrane barriers. Specifically, one-dimensional (1D) nanocomposites show promising responses in theranostics due to improved surface area-to-volume ratios that offer specific targeting, improved encapsulation efficiency, and susceptibility to biomolecules.

: Plant nanobionics is an interdisciplinary field of science with the concepts of plant biology and nanotechnology applied. The field is in the developing stage with various applications, including photosynthesis enhancement, light-emitting plants, sensors, and energy harvesting from plant organelles. For instance, advanced nanomaterials like carbon nanotubes are inserted in plant tissues to achieve various functions. The photosynthesis process can be enhanced by improving light absorption using single-walled carbon nanotubes that are impregnated in the leaves of plants. Plants are able to emit light when various nanostructures are encapsulated inside. Plant fuel cells can be constructed by embedding nanomaterials in the plant organelles for energy generation. On the other hand, various sensing devices have been developed for agriculture using plant nanobionics, which detect pollutants, toxic chemicals, and soil moisture. These devices are expected to be superior to the conventional sensors used in agriculture. Apart from that, microorganisms can be used as catalysts for energy generation and wastewater treatment in microbial fuel cells. In this study, microbial nanobionics are discussed for the nanomaterials coated on the electrodes of a microbial fuel cell to improve electron transfer and biofilm formation.

Background: We reported for the first time the preparation of carbon nanodots/ cajuput oil (C-dots/CJO) composites for potential antibacterial applications. Methods: The C-dots were synthesized from CJO distillation wastes via the low carbonization method. Then, the C-dots were mixed with CJO to obtain C-dots/CJO composites. The characteristics of the C-dots were determined using UV-Vis, PL, TRPL, FTIR, and HRTEM, whereas the C-dots/CJO composites were characterized using UV-Vis and FTIR. Results: Antibacterial properties were investigated for samples of C-dots, CJO, and C-dots/CJO with no-light, white light, and UV/violet light treatments. The C-dots produced cyan luminescence with a decay lifetime of 6.54 ns. Based on the antibacterial tests, the C-dots/CJO composites have DIZ higher than the pure C-dots. Conclusion: The C-dots/CJO composites reached the highest DIZ of 3.6 nm under white light, which was attributed to the photodynamic effect and photodisinfection of the C-dots and CJO, respectively. Hence, the C-dots/CJO composites can be potential antibacterial agents against E. coli bacteria.

Cancer is one of the most widespread life-threatening diseases, and among different types of cancers, breast cancer is the major disease affecting many women worldwide. Background Conventional chemotherapy using anticancer drugs has many drawbacks, like poor water solubility, poor bioavailability, rapid relapse, non-specific selectivity, effect on normal tissues, and rapid drug resistance. Thus, over the last few years, immense efforts have been made to fabricate nanotherapeutics that will release drugs in response to stimuli. Objective Nanotherapeutics based on graphene quantum dots have been acknowledged with much gratitude in the bioscience field and investigation applications because of their distinguishing chemical and physical properties, such as medicine delivery, biosensors, and bioimaging for the advancement invention of disease. Conclusion This paper analyzes the potential applications of graphene quantum dots for the modified and desired release of antitumor drugs. Also, it shows graphene quantum dots' capability to functionalize in the companionship of hyaluronic acid that operates regarding cancer cell directing matrix in bioimaging and multimodal therapy.

The current review is focused on many carrier systems and technologies that have recently been explored for achieving controlled drug release, promoting therapeutic potential, and selectivity. Among various carrier systems, the vesicular drug delivery system is the highly effective method of delivering medication to the infection site resulting in minimal drug toxicity and adverse effects. Various research studies have been conducted to reduce drug loss and degradation, prevent unwanted side effects, improve drug bioavailability, and retain the fraction of drugs in the necessary region. To achieve these goals, novel vesicular drug delivery and vesicular drug targeting systems, such as ufasomes and ufosomes, are currently under research. They are highly ordered, self-assembled novel vesicular drug delivery systems formed from disordered building blocks into highly ordered systems by specific inter-block mutual interactions. These two carrier systems are separately being studied for their efficacy to improve the effectiveness of various drugs. In this perspective, we summarized the basic concept and recent studies on ufasomes and ufosomes for drug delivery, along with pertinent investigations in the present review. The vesicular systems discussed in this article are given chronologically, from existing systems to advanced fatty acid vesicles. Drug design and development using ufasome and ufosome vesicular systems have added a new dimension to the treatment of disease conditions by circumventing penetration, limiting obstacles and, therefore, increasing efficacy.

Background: The study of metallic nanoparticles is important since they present nonlinear optical properties crucial for modern photonic science and technology. Moreover, their mechanical, chemical, and optical properties are different from those presented with respect to volumetric material. Said properties can be adjusted by controlling the size and shape of the studied nanoparticles, and various methodologies have been developed to obtain nanoparticles by chemical and physical means. Methods: Spherical nanoparticles were synthesized by chemically reducing silver nitrate, sodium borohydride, and sodium citrate precursors. Different amounts of silver nitrate were added to the original spherical nanoparticles and then exposed to a green LED light source to convert the spherical nanoparticles to triangular prisms. The changes in the samples were monitored using absorption spectra obtained with a UV-Vis spectrophotometer. The nonlinear refractive index was determined with Z-scan measurements, and a scanning electron microscope was used to observe the silver nanoparticles before and after laser irradiation. Results: The absorption spectra show a band of around 418 nm for the original spherical nanoparticles, which shifted to blue after the irradiation with green LED light. Furthermore, a new band was obtained, centered around 565 nm, which indicates the presence of triangular prisms. From SEM images, it was confirmed that the spherical nanoparticles were transformed into triangular nanoprisms. The non-linear (negative) refractive index depends on the shape and number of nanoparticles; however, using the Z-scan technique caused photo-melting and photofragmentation of the triangular prisms, which was corroborated by SEM images. Conclusion: These results suggest that the shape and amount of AgNPs can be controlled with excess silver ions and irradiation time. In addition, the Z-scan technique causes photo-melting and photo-fragmentation of AgNPs, and their nonlinear refraction index is negative due to thermal origin.

Background: According to the WHO, antimicrobial resistance has recently become worrisome and constitutes an international public health crisis. The advent of multidrug-resistant bacteria has been implicated in the rise in morbidity and death caused by microbial diseases. However, the lack of new and effective antibiotics has been associated with the emergence of drug resistance. This has resulted in worldwide endeavors to advance innovative drugs with higher efficiency and more sophisticated drug delivery technologies. In addition, the utilization of nanoparticles as innovative biological substances is considered a worldwide issue of interest. Nanoparticles have the potential to become a vital and viable treatment alternative for treating drug-resistant illnesses. Nanoparticles contain metallic substances and their oxides, which have the highest possibility among all nanoparticles and have piqued the curiosity of numerous experts. Furthermore, using silver nanoparticles in photothermal treatment has attracted much interest. Purpose: This review includes knowledge about the problems of drug resistance and the mechanism of action of silver nanoparticles. Results: This review comprehensively assesses the current discoveries for using silver nanoparticles as antimicrobial medicines in infections caused by resistant microorganisms. Also being explored as nanomaterials that can react with light (photothermal treatment) to destroy bacteria and promote improved medication administration and release. Furthermore, it focuses on the synergy between nanoparticles with antimicrobial action and other nanoparticles, microbial adaptation mechanisms to nanoparticles, and existing obstacles and future possibilities that were thoroughly examined.